Cas no 59115-08-1 (Methyl 2-methyl-2-(4-nitrophenyl)propanoate)

Methyl 2-methyl-2-(4-nitrophenyl)propanoate is a nitrophenyl-substituted ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a sterically hindered tertiary carbon center adjacent to an aromatic nitro group, which can influence reactivity in nucleophilic substitution or reduction reactions. The ester group enhances solubility in organic solvents, facilitating purification and further derivatization. This compound may serve as a precursor for fine chemicals or agrochemicals due to the versatility of the nitro functionality. Its crystalline nature allows for straightforward characterization and handling. The methyl ester moiety also offers potential for hydrolysis or transesterification, enabling downstream modifications.

Methyl 2-methyl-2-(4-nitrophenyl)propanoate structure

59115-08-1 structure

Product Name:Methyl 2-methyl-2-(4-nitrophenyl)propanoate

CAS No:59115-08-1

MF:C₁₁H₁₃NO₄

MW:223.2252

MDL:MFCD20484143

CID:2126477

PubChem ID:11299024

Update Time:2025-05-27

Methyl 2-methyl-2-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-nitrophenyl)-2-methylpropionate
- methyl 2-methyl-2-(4-nitrophenyl)propanoate
- 2-Methyl-2-(4-nitrophenyl)propionic acid methyl ester
- 2-methyl-2-(4-nitrophenyl)-propionic acid methyl ester
- HSQIFLIPJUZWEO-UHFFFAOYSA-N
- methyl 2-methyl-2-(4-nitrophenyl)propionate
- methyl 2-methyl-2-(4-nitrophenyl)-propanoate
- 2-methyl-2-(4-nitro-phenyl)-propionic acid methyl ester
- alpha,alpha-Dimethyl-4-nitrobenzeneacetic acid methyl ester
- CS-0096359
- AS-69960
- methyl2-methyl-2-(4-nitrophenyl)propanoate
- Benzeneacetic acid, a,a-dimethyl-4-nitro-, methyl ester
- MFCD20484143
- SCHEMBL429356
- 59115-08-1
- AKOS027254691
- DB-343221
- Methyl 2-methyl-2-(4-nitrophenyl)propanoate
- MDL： MFCD20484143
- Inchi： 1S/C11H13NO4/c1-11(2,10(13)16-3)8-4-6-9(7-5-8)12(14)15/h4-7H,1-3H3
- InChI Key： HSQIFLIPJUZWEO-UHFFFAOYSA-N
- SMILES： O(C([H])([H])[H])C(C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])=O

Computed Properties

Exact Mass: 223.08445790g/mol
Monoisotopic Mass: 223.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
XLogP3: 2.5

Methyl 2-methyl-2-(4-nitrophenyl)propanoate Pricemore >>

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